Cas no 821006-40-0 (Phosphoric acid, dimethyl (2Z)-3-methyl-2-pentenyl ester)

• Product name: Phosphoric acid, dimethyl (2Z)-3-methyl-2-pentenyl ester
• CAS No: 821006-40-0
• MF: C₈H₁₇O₄P
• MW: 208.19198
• CID: 698151
• PubChem ID: 71420079

Phosphoric acid, dimethyl (2Z)-3-methyl-2-pentenyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid, dimethyl (2Z)-3-methyl-2-pentenyl ester
• dimethyl 3-methylpent-2-enyl phosphate
• Dimethyl 3-methylpent-2-en-1-yl phosphate
• 821006-40-0
• DTXSID30839289

• Inchi： InChI=1S/C8H17O4P/c1-5-8(2)6-7-12-13(9,10-3)11-4/h6H,5,7H2,1-4H3
• InChI Key： AJTLTFHBLJGJLA-UHFFFAOYSA-N
• SMILES： CCC(=CCOP(=O)(OC)OC)C

Computed Properties

• Exact Mass: 208.08644602g/mol
• Monoisotopic Mass: 208.08644602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 44.8Ų
• XLogP3: 1.5

Experimental Properties

• PSA: 54.57000
• LogP: 2.76020